Cas no 1099665-53-8 (2-(3-methylphenyl)ethane-1-thiol)

• Product Name: 2-(3-methylphenyl)ethane-1-thiol
• CAS No: 1099665-53-8
• MF: C₉H₁₂S
• MW: 152.256581306458
• MDL: MFCD11521188
• CID: 5186235
• PubChem ID: 55274004
• Update Time: 2026-03-05

2-(3-methylphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenyl)ethane-1-thiol
• Benzeneethanethiol, 3-methyl-

• MDL： MFCD11521188
• Inchi： 1S/C9H12S/c1-8-3-2-4-9(7-8)5-6-10/h2-4,7,10H,5-6H2,1H3
• InChI Key： MFXFGJIBHXAMOA-UHFFFAOYSA-N
• SMILES： C1(CCS)=CC=CC(C)=C1

Computed Properties

• Exact Mass: 152.06597156g/mol
• Monoisotopic Mass: 152.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-(3-methylphenyl)ethane-1-thiol

Comprehensive Analysis of 2-(3-methylphenyl)ethane-1-thiol (CAS No. 1099665-53-8): Properties, Applications, and Industry Trends

2-(3-methylphenyl)ethane-1-thiol (CAS No. 1099665-53-8) is a specialized organic compound gaining attention in fragrance synthesis, pharmaceutical intermediates, and material science. With the rising demand for custom aroma chemicals and high-purity thiol derivatives, this compound has become a subject of interest for researchers and industrial applications. Its unique molecular structure, featuring a thiol functional group and 3-methylphenyl moiety, enables versatile reactivity and odor characteristics.

The compound's CAS registry number 1099665-53-8 serves as a critical identifier in chemical databases, ensuring precise tracking in global supply chains. Recent studies highlight its potential in flavor and fragrance formulations, particularly for creating woody or spicy olfactory notes. As consumers increasingly seek sustainable scent alternatives, 2-(3-methylphenyl)ethane-1-thiol offers a synthetic pathway to replicate natural aromas without resource-intensive extraction processes.

From a technical perspective, the compound's molecular weight (166.26 g/mol) and lipophilic properties make it suitable for controlled-release applications. Industry forums frequently discuss its compatibility with polymer matrices and encapsulation technologies—key topics in advanced material science discussions. Analytical techniques like GC-MS and HPLC are typically employed for quality verification, addressing the growing market demand for certified purity standards.

Emerging research explores its role in organic electronics, where thiol-containing compounds contribute to self-assembled monolayers (SAMs). This aligns with the surge in nanotechnology investments and surface modification studies. Safety data sheets emphasize standard laboratory handling protocols, reflecting workplace safety trends in chemical manufacturing best practices.

The synthesis of 2-(3-methylphenyl)ethane-1-thiol typically involves Grignard reactions or thiolation processes, topics frequently searched by organic chemistry students and process chemists. Patent literature reveals innovative routes to improve atom economy and reduce environmental impact—a response to the green chemistry movement. These developments position CAS No. 1099665-53-8 as a case study in sustainable synthetic pathways.

Market analysts note growing procurement inquiries from specialty chemical distributors, particularly in regions with strong flavor and fragrance industries. The compound's storage stability and solubility profile (soluble in organic solvents, insoluble in water) make it logistically favorable for global trade. Regulatory databases confirm its compliance with REACH and FDA indirect food additive regulations, addressing common compliance questions from manufacturers.

In academic circles, structure-activity relationship studies of arylthiol compounds often reference this chemical as a model substrate. Recent conference presentations have explored its potential in catalysis and ligand design, tapping into the organometallic chemistry research wave. Such applications demonstrate how 1099665-53-8 bridges fundamental research and industrial innovation.

Technical bulletins emphasize the importance of inert atmosphere storage to prevent oxidation—a practical consideration for laboratory managers and quality control specialists. The compound's characteristic sulfur odor, while distinctive, can be mitigated through microencapsulation techniques, a solution frequently discussed in industrial hygiene forums.

Future outlooks suggest expanded applications in agrochemical formulations and bioconjugation chemistry, reflecting cross-industry interest in multifunctional thiols. As analytical instrumentation advances, new studies on its spectroscopic fingerprints (particularly in FTIR and NMR) continue to emerge, supporting its identification in complex matrices.